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Compound of Interest

3-(Chloromethyl)-5-methylpyridine
Compound Name:
hydrochloride

Cat. No.: B140643

Essential Safety and Handling Guide for 3-
(Chloromethyl)-5-methylpyridine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 3-(Chloromethyl)-5-methylpyridine hydrochloride (CAS No. 1007089-84-0).
Adherence to these guidelines is essential for ensuring a safe laboratory environment and
minimizing exposure risks.

Hazard Summary

3-(Chloromethyl)-5-methylpyridine hydrochloride is a chemical compound that poses
several health risks. It is harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4] The
substance is known to cause serious eye irritation, skin irritation, and may lead to respiratory
irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling this compound.
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Personal Protective o
Body Part . Specifications and Usage
Equipment

o Must be worn at all times to
Safety Goggles with side ]
Eyes/Face ) ) protect against splashes and
shields or Face Shield ) ]
airborne particles.[1][5][6]

Nitrile or butyl rubber gloves

are recommended for handling

pyridine derivatives.[5][6] It is

] ] crucial to inspect gloves for

Hands Chemical-Resistant Gloves ) )

any signs of degradation or

punctures before each use.

Contaminated gloves must be

replaced immediately.[1]

A fully buttoned lab coat is
Body Laboratory Coat required to protect skin from
potential contact.[1][5][6]

All handling of 3-
(Chloromethyl)-5-
methylpyridine hydrochloride
) should be conducted within a
Respiratory Cherr-ucal Fume Hood or certified chemical fume hood to
Respirator minimize the risk of inhalation.
[1][5][6] If a fume hood is not
available, a suitable respirator

must be used.[1][5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of this compound. The following workflow
outlines the procedural steps from preparation to disposal.
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Workflow for Safe Handling of 3-(Chloromethyl)-5-methylpyridine hydrochloride
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Caption: Workflow for the safe handling of 3-(Chloromethyl)-5-methylpyridine

hydrochloride.

Experimental Protocols

Standard Handling Protocol:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[6] Don all required personal protective equipment as specified in the
table above.[1][5][6] Verify the proper functioning of the chemical fume hood.[5]

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
prevent inhalation of dust or fumes.[1][5] Use appropriate tools to handle the solid material.

General Handling: Avoid all personal contact with the substance, including inhalation.[1] Do
not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][4][7] Keep
the container tightly sealed when not in use.[1][7]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.
[1][7][8] Contaminated work clothing should be laundered separately before reuse.[1]

Emergency Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, ensuring to lift the upper and lower eyelids occasionally. Seek immediate medical
attention.[1][5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water.[5] If irritation develops or persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Disposal Plan
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Proper disposal of 3-(Chloromethyl)-5-methylpyridine hydrochloride and any contaminated
materials is imperative to prevent environmental contamination and adhere to regulatory
standards.

Waste Collection and Storage:

 All waste containing this compound, including contaminated gloves, wipes, and glassware,
must be treated as hazardous waste.

o Collect all waste materials in a designated, clearly labeled, and sealed container.[1][5]

o Store the hazardous waste container in a cool, dry, and well-ventilated area, segregated from
incompatible materials.[1][9]

Disposal Method:

» Dispose of the hazardous waste through a licensed waste disposal company.[8][10]

o Consult with your institution's Environmental Health and Safety (EHS) department and follow
all local, state, and federal regulations for the disposal of halogenated organic compounds.
[1][10] Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b140643#personal-protective-equipment-for-
handling-3-chloromethyl-5-methylpyridine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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